Cas no 64129-91-5 (Methyl hydrogen 2-dodecenylsuccinate)

Methyl hydrogen 2-dodecenylsuccinate structure
64129-91-5 structure
Product Name:Methyl hydrogen 2-dodecenylsuccinate
CAS No:64129-91-5
MF:C17H30O4
MW:298.417706012726
CID:505520
PubChem ID:115818
Update Time:2025-04-19

Methyl hydrogen 2-dodecenylsuccinate Chemical and Physical Properties

Names and Identifiers

    • Methyl hydrogen 2-dodecenylsuccinate
    • (10E)-3-(methoxycarbonyl)pentadec-10-enoic acid
    • Butanedioic acid, 2-(dodecen-1-yl)-, monomethyl ester
    • Butanedioic acid, dodecenyl-, monomethyl ester
    • Dodecenylsuccinic anhydride methyl acid ester
    • DTXSID601015006
    • 64129-91-5
    • Inchi: 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-15(14-16(18)19)17(20)21-2/h6-7,15H,3-5,8-14H2,1-2H3,(H,18,19)
    • InChI Key: VSPIKCBVTKGIEO-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC(=O)O)CCCCCCC=CCCCC)=O

Computed Properties

  • Exact Mass: 298.2145
  • Monoisotopic Mass: 298.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd